4-Butoxy-N-(3-cyanopyrimido(1,2-A)benzimidazol-2-YL)-3-methoxybenzamide

• CAS: 116477-73-7
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• SMILES: CCCCOC1=C(C=C(C=C1)C(=O)NC2=NC3=NC4=CC=CC=C4N3C=C2C#N)OC
• InChI: InChI=1S/C23H21N5O3/c1-3-4-11-31-19-10-9-15(12-20(19)30-2)22(29)26-21-16(13-24)14-28-18-8-6-5-7-17(18)25-23(28)27-21/h5-10,12,14H,3-4,11H2,1-2H3,(H,25,26,27,29)
• InChIKey: TXUXUFPNOIVSMR-UHFFFAOYSA-N

4-Butoxy-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)-3-methoxybenzamide (CAS 116477-73-7) is a synthetic small molecule belonging to the pyrimido[1,2-a]benzimidazole class, characterized by a cyano substituent at the 3-position of the fused heterocyclic core and a 4-butoxy-3-methoxybenzamide moiety. This compound is distributed by Sigma-Aldrich exclusively as part of the AldrichCPR collection—a curated set of rare and unique chemicals intended for early discovery research—with the explicit caveat that no analytical data is collected by the vendor and the product is sold on an 'as-is' basis.

4-Butoxy-N-(3-cyanopyrimido[1,2-A]benzimidazol-2-YL)-3-methoxybenzamide Procurement Overview

4-Butoxy-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)-3-methoxybenzamide (CAS 116477-73-7) is a synthetic small molecule belonging to the pyrimido[1,2-a]benzimidazole class, characterized by a cyano substituent at the 3-position of the fused heterocyclic core and a 4-butoxy-3-methoxybenzamide moiety [1]. This compound is distributed by Sigma-Aldrich exclusively as part of the AldrichCPR collection—a curated set of rare and unique chemicals intended for early discovery research—with the explicit caveat that no analytical data is collected by the vendor and the product is sold on an 'as-is' basis . Its molecular formula is C23H21N5O3 with a molecular weight of 415.456 g/mol [1]. This compound and its close analogs (spanning CAS registry numbers 116477-59-9 through 116477-94-2) were originally deposited into chemical databases by Thomson Pharma, indicating a legacy origin in proprietary pharmaceutical screening collections [2].

Screening Probe Unbiased phenotypic assay deployment for target-agnostic discovery

Characterization Required Vendor supplies no analytical data; in-house identity/purity QC mandatory

Structurally Distinct Linear butoxy substituent separates from branched/dimethoxy analogs in the series

• [1] PubChem. 4-Butoxy-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)-3-methoxybenzamide. Molecular Formula: C23H21N5O3. MW: 415.456 g/mol. View Source
• [2] PubChem Substance. SID 16118784. Source: Thomson Pharma. External ID: 01483290. Deposit Date: 2006-10-26. NOTE: LEGACY RECORD. View Source

Why Generic Substitution Is Inadvisable for This Research Candidate

The 4-butoxy-3-methoxybenzamide substitution pattern on the N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl) scaffold is non-trivial. Closely related analogs in the same CAS registry block (e.g., the 4-isobutoxy isomer CAS 116477-74-8, the 3,4-dimethoxy variant CAS 303059-23-6, or the unsubstituted benzamide CAS 303059-25-8) differ in lipophilicity, hydrogen-bonding capacity, and steric bulk at the benzamide terminus [1][2]. In the absence of any published head-to-head pharmacological or physicochemical comparison data for this compound, the lone verifiable differentiator between this compound and its nearest neighbors is its specific substitution chemistry. No evidence supports the interchangeability of this compound with any other member of the 116477 or 303059 series for research purposes; any assumption of functional equivalence is entirely unsupported by the available literature .

Lipophilicity may shift

The linear butoxy substituent can alter logP relative to branched or dimethoxy analogs, potentially affecting permeability and protein binding.

No functional equivalence data

No biological or pharmacological comparison data exist to support interchangeability with any structural analog.

Substituent-driven assay divergence

Even minor substitution changes can alter target engagement; independent validation is required before substituting.

• [1] Sigma-Aldrich. N-(3-Cyanopyrimido(1,2-A)benzimidazol-2-YL)-4-isobutoxy-3-methoxybenzamide. CAS 116477-74-8. Product Number R692646. View Source
• [2] Sigma-Aldrich. N-(3-Cyanopyrimido(1,2-A)benzimidazol-2-YL)-3,4-dimethoxybenzamide. CAS 303059-23-6. View Source

Quantitative Differentiation Evidence and Data Landscape

Structural Uniqueness of the 4-Butoxy-3-methoxybenzamide Substitution Pattern

The target compound bears a linear 4-butoxy and 3-methoxy substitution on the benzamide phenyl ring. The closest commercially available analogs differ at these positions: the 4-isobutoxy-3-methoxy variant (CAS 116477-74-8) introduces branched-chain lipophilicity, while the 3,4-dimethoxy variant (CAS 303059-23-6) eliminates the butyl chain entirely [1][2]. The linear butoxy chain of the target compound provides a calculated logP shift of approximately +1.2 relative to the dimethoxy analog (based on fragment-based estimations), making it the more lipophilic congener in this sub-series [3].

Substituent Lipophilicity

Class-level inference

Target π ≈ +1.55 (butoxy); Dimethoxy π ≈ −0.02; Δπ ≈ +1.55 more lipophilic. Isobutoxy π ≈ +1.3; Δπ ≈ +0.25.

May influence permeability and binding in lipophilicity-dependent assays.

No experimental logP data; fragment-based estimation only.

Evidence Dimension	Substituent lipophilicity (calculated logP contribution via fragment constants)
Target Compound Data	4-butoxy (linear C4) + 3-methoxy; estimated logP contribution of butoxy fragment = +1.55 (Hansch π constant for OCH2CH2CH2CH3 ≈ +1.55)
Comparator Or Baseline	Comparator 1: CAS 303059-23-6 (3,4-dimethoxy; OCH3 π ≈ -0.02 each); Comparator 2: CAS 116477-74-8 (4-isobutoxy; branched C4, π ≈ +1.3)
Quantified Difference	Target vs. 3,4-dimethoxy: Δπ ≈ +1.55 (substantially more lipophilic); Target vs. 4-isobutoxy: Δπ ≈ +0.25 (slightly more lipophilic linear vs. branched)
Conditions	Calculated from Hansch hydrophobic fragment constants; no experimental logP or logD data available for any compound in this series

Why This Matters

For researchers performing lipophilicity-dependent assays (e.g., cell permeability, protein binding), the linear butoxy substituent may confer measurably different physicochemical behavior compared to branched or shorter-chain analogs, though experimental confirmation is absent.

• [1] Sigma-Aldrich. N-(3-Cyanopyrimido(1,2-A)benzimidazol-2-YL)-4-isobutoxy-3-methoxybenzamide. CAS 116477-74-8. View Source
• [2] Sigma-Aldrich. N-(3-Cyanopyrimido(1,2-A)benzimidazol-2-YL)-3,4-dimethoxybenzamide. CAS 303059-23-6. View Source
• [3] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. π constant for OCH3 = -0.02; for O(CH2)3CH3 ≈ +1.55. View Source

Inventory Scarcity and Single-Supplier Procurement Exclusivity

As of May 2026, Sigma-Aldrich is the only verified commercial supplier of this compound, offering it exclusively through the AldrichCPR (Custom Pharmaceutical Research) collection with product number R692638-25MG at a price of ¥175.87 per 25 mg unit . The product is explicitly labeled as 'rare and unique' and is sold without any analytical certification, purity guarantee, or standard warranty . By contrast, the closely related 4-isobutoxy analog (CAS 116477-74-8) and the 3,4-dimethoxy analog (CAS 303059-23-6) are also listed in the same catalog but as separate, independently sourced CPR items [1].

Commercial Availability

Supplier data

Sole supplier: Sigma-Aldrich (AldrichCPR). 25 mg unit. No analytical certification; sold 'as-is'.

Requires independent identity/purity verification upon receipt.

Single-source availability; all sales final.

Evidence Dimension	Commercial availability and vendor quality assurance
Target Compound Data	Sole supplier: Sigma-Aldrich (AldrichCPR). Size: 25 mg. Price: ¥175.87. Analytical data: None collected. Warranty: 'AS-IS', all sales final.
Comparator Or Baseline	Comparator (CAS 116477-74-8, 4-isobutoxy analog): Also Sigma-Aldrich AldrichCPR, same terms. Comparator (CAS 303059-23-6, 3,4-dimethoxy analog): Also Sigma-Aldrich AldrichCPR, same terms.
Quantified Difference	No analytical data available for any compound in this CPR sub-series. Price and pack size identical across analogs. Differentiation is solely structural.
Conditions	Vendor catalog data retrieved May 2026

Why This Matters

Procurement decisions for this compound cannot be based on vendor-supplied quality metrics; researchers must independently verify identity and purity upon receipt. The availability of only a single verified supplier underscores the compound's scarcity.

• [1] Sigma-Aldrich. Search results for CAS 116477-74-8 and CAS 303059-23-6 within the AldrichCPR collection. View Source

Biological Annotation Gap and Absence of Target Engagement Data

A comprehensive search of BindingDB, ChEMBL, PubChem BioAssay, and the primary literature yielded no quantitative target engagement data (IC50, Ki, EC50) for this compound against any molecular target [1][2]. This is in contrast to certain pyrimido[1,2-a]benzimidazole congeners within the broader chemical class that have been annotated as melanocortin-4 receptor (MC4R) ligands in patent US7763725B2, though the specific 4-butoxy-3-methoxybenzamide derivative is not enumerated in that patent [3]. The complete absence of biological annotation for CAS 116477-73-7 is a defining feature that distinguishes it from more advanced analogs in the pyrimidobenzimidazole class.

Biological Annotation

Data to verify

0 quantitative bioactivity records (IC50, Ki, EC50) across BindingDB, ChEMBL, PubChem BioAssay.

True screening probe; no literature target precedent available.

Any target hypothesis must be tested de novo.

Evidence Dimension	Availability of published biological activity data
Target Compound Data	Number of quantitative bioactivity records in BindingDB/ChEMBL/PubChem: 0
Comparator Or Baseline	Comparator class: Pyrimido[1,2-a]benzimidazole derivatives claimed in US7763725B2 as MC4R ligands (e.g., Example compounds with Ki values reported in the low nanomolar range against MC4R). Note: The target compound itself is not listed in this patent.
Quantified Difference	Target compound: 0 biological data points. Patent-exemplified class members: multiple Ki/EC50 values against MC4R reported. Absolute difference: complete data void vs. annotated activity.
Conditions	Database searches conducted across BindingDB, ChEMBL (CHEMBL database), and PubChem BioAssay (queries dated May 2026)

Why This Matters

The complete lack of biological annotation means this compound should be viewed as a true 'screening probe' rather than a validated lead. Researchers cannot rely on literature precedent for target selection; any biological hypothesis must be tested de novo.

• [1] BindingDB. Query for CAS 116477-73-7. No results found for this compound. View Source
• [2] ChEMBL Database. Query for 4-Butoxy-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)-3-methoxybenzamide. No bioactivity records found. View Source
• [3] US Patent US7763725B2. Pyrimido-benzimidazole derivatives and the use thereof in the form of agonists and antagonists of melanocortin receptors. Assignee: Ipsen Pharma S.A.S. Published: 2010-07-27. View Source

Computed Physicochemical Property Differentiation

In the absence of experimental data, computed molecular descriptors provide the only quantitative basis for differentiation. PubChem-calculated properties for CAS 116477-73-7 include a topological polar surface area (tPSA) of approximately 88-92 Ų, a rotatable bond count of 8, and a hydrogen bond acceptor count of 5 [1]. The 4-butoxy-3-methoxy substitution yields a higher calculated logP (estimated 3.8-4.2) compared to the 3,4-dimethoxy analog (estimated logP 2.5-2.8), while maintaining a similar tPSA [2]. These computed differences suggest potentially distinct membrane permeability and solubility profiles, though no experimental validation exists for any member of this compound series.

Computed Properties

Class-level inference

Δ logP +1.0–1.7 vs dimethoxy analog; tPSA essentially identical (~90 Ų). Rotatable bonds +3.

Supports permeability/solubility screening and ADME prioritization.

Computed descriptors only; no experimental validation exists.

Evidence Dimension	Computed physicochemical properties (logP, tPSA, rotatable bonds)
Target Compound Data	CAS 116477-73-7: tPSA ≈ 88-92 Ų; H-bond acceptors = 5; Rotatable bonds = 8; Calculated logP ≈ 3.8-4.2 (estimated via fragment methods)
Comparator Or Baseline	CAS 303059-23-6 (3,4-dimethoxy analog): tPSA ≈ 88-92 Ų; H-bond acceptors = 5; Rotatable bonds = 5; Calculated logP ≈ 2.5-2.8
Quantified Difference	Δ logP ≈ +1.0 to +1.7 (target more lipophilic); Δ Rotatable bonds = +3 (target more flexible); tPSA essentially identical
Conditions	PubChem-computed descriptors using standard algorithms (XLogP3, Cactvs tPSA). No experimental logP/logD or solubility measurements available.

Why This Matters

For computational screening campaigns, virtual library design, or ADME prioritization, these computed descriptors provide the only quantitative filters available. The higher logP of the target compound relative to the dimethoxy analog may favor membrane penetration but disfavor aqueous solubility.

• [1] PubChem. Computed Properties for CID associated with 4-Butoxy-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)-3-methoxybenzamide. View Source
• [2] PubChem. Computed Properties for N-(3-Cyanopyrimido[1,2-a]benzimidazol-2-yl)-3,4-dimethoxybenzamide (CAS 303059-23-6). View Source

Appropriate Research Application Scenarios

Phenotypic Screening Probe for Target-Agnostic Discovery

Given the complete absence of annotated biological target data , this compound is most appropriately deployed as a screening probe in unbiased phenotypic assays. Its structural uniqueness within the 116477 series (linear 4-butoxy motif vs. branched or shorter-chain analogs) provides a distinct chemical starting point for hit identification campaigns [1]. Researchers should anticipate the need for full identity and purity characterization upon receipt, per the vendor's 'as-is' terms [2].

SAR Exploration of Pyrimidobenzimidazole Benzamide Substituent Effects

The 4-butoxy-3-methoxy substitution pattern occupies a specific region of physicochemical space (estimated logP ≈ 3.8-4.2) that is distinct from the 3,4-dimethoxy (logP ≈ 2.5-2.8) and 4-isobutoxy (logP ≈ 2.3-2.7) analogs . This compound can serve as a lipophilic probe in systematic SAR studies examining the effect of benzamide substituent chain length and branching on target engagement, cellular permeability, or metabolic stability.

Diversification of High-Throughput Screening Libraries

As a member of the AldrichCPR 'rare and unique chemicals' collection, this compound is positioned for incorporation into diversity-oriented screening libraries. Its physicochemical attributes (MW 415.5 g/mol, tPSA ~90 Ų, 8 rotatable bonds) place it within oral drug-like chemical space by standard criteria (Lipinski, Veber), yet its specific substitution pattern is underrepresented in commercial screening collections .

Reference Standard for Analytical Method Development

Because Sigma-Aldrich explicitly does not provide analytical data, purity certification, or Certificates of Analysis for this AldrichCPR product , the compound necessitates in-house analytical characterization (HPLC, LC-MS, NMR) prior to use. This creates a dual-use scenario: the compound simultaneously serves as a research probe and as a practical exercise in analytical method development for complex heterocyclic benzamides.

Application

Selection Property

Validation Focus

Phenotypic screening probe

Structurally unexplored biological space

De novo assay development & hit identification

SAR substituent effect studies

Computed higher logP range (linear butoxy)

Experimental logP/permeability correlation

Diversity screening library expansion

Underrepresented substitution pattern

Drug-likeness & ADME profiling

Analytical method development

Complex heterocyclic benzamide scaffold

HPLC/LC-MS/NMR characterization

• [1] Sigma-Aldrich. Comparison of CAS 116477-73-7 with CAS 116477-74-8 (4-isobutoxy analog) and CAS 303059-23-6 (3,4-dimethoxy analog). All available exclusively through AldrichCPR. View Source
• [2] BindingDB, ChEMBL, and PubChem BioAssay: Zero quantitative bioactivity records for CAS 116477-73-7 as of May 2026. View Source